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Compound of Interest

Compound Name: 1-Fluoroprop-1-ene

CAS No.: 406-33-7

Cat. No.: B11720285

Get Quote

CAS: 406-33-7 (Generic), 20327-65-5 (E-isomer), 19184-10-2 (Z-isomer) Synonyms: 1-Fluoro-

1-propene, 1-Propenyl fluoride Classification: Fluorinated Alkene / Liquefied Gas

Executive Summary
1-Fluoroprop-1-ene is a specialized fluorinated building block used primarily as a bioisostere

for amide bonds in medicinal chemistry and as a monomer in fluoropolymer synthesis. Unlike

perfluorinated commodities (e.g., HFO-1234yf), 1-fluoroprop-1-ene is a niche research

chemical. Supply is often constrained to milligram-to-gram scales with significant lead times.

For drug development professionals, the critical operational decision is "Make vs. Buy." While

commercial sources exist, they often act as aggregators for custom synthesis labs. For

requirements exceeding 10 grams, on-site generation (isomerization of 3-fluoropropene) is

frequently more reliable than commercial procurement.

Chemical Identity & Physical Properties
Understanding the isomerism is vital for biological activity, as the E- and Z-isomers display

distinct steric profiles.
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Property Data Notes

Molecular Formula C₃H₅F

Molecular Weight 60.07 g/mol

Physical State Liquefied Gas
Boiling point approx. -10°C to

0°C (est).

Isomerism E (trans) / Z (cis)
Commercial samples are often

mixtures unless specified.

Reactivity Electrophilic alkene

Susceptible to nucleophilic

attack; polymerizes without

inhibitors.

Commercial Landscape & Suppliers
The supply chain for 1-fluoroprop-1-ene is fragmented. Most vendors list the compound as

"Inquire" or with long lead times (2–4 weeks), indicating lack of shelf stock.

Primary Suppliers (Verified Listings)
Apollo Scientific: Lists both 3-fluoropropene (Allyl fluoride) and 1-fluoroprop-1-ene. Often

the most reliable source for UK/EU researchers.

CymitQuimica: Aggregates stock from specialized fluorochemistry labs; lists specific E-

isomers.

SynQuest Laboratories: Specializes in fluorinated gases; a primary contact for US-based

inquiries.[1]

Indagoo: Lists the E-isomer (CAS 20327-65-5).

Procurement Decision Matrix
The following diagram illustrates the logical flow for sourcing this material based on quantity

and purity requirements.
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Requirement: 1-Fluoroprop-1-ene

Quantity Needed?

< 5 Grams
(Screening/Hit-to-Lead)

> 10 Grams
(Scale-up/Polymerization)

Search Specialized Vendors
(Apollo, SynQuest, Cymit)

Assess 'Make' Capability

In Stock?

PURCHASE
Lead Time: 1-2 weeks

Yes No (Lead time >4 wks)

Route A: Isomerization
Start Material: 3-Fluoropropene

(Available in Bulk)

Preferred

Route B: De Novo Synthesis
Start Material: Propionaldehyde

(Reagent: NFSI/Selectfluor)

Alternative

Quality Control
(19F NMR / GC-MS)

Distillation & Analysis

Click to download full resolution via product page
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Caption: Strategic decision tree for sourcing 1-fluoroprop-1-ene, prioritizing commercial

purchase for small scales and synthesis for larger needs.

Technical Workflow: The "Make" Option
If commercial supply is unavailable, the most practical laboratory route is the base-catalyzed

isomerization of 3-fluoropropene (Allyl Fluoride). Allyl fluoride is more stable and readily

available from vendors like Apollo Scientific or Sigma-Aldrich.

Protocol: Isomerization of 3-Fluoropropene
Objective: Convert commercially available 3-fluoropropene (bp ~ -3°C to 10°C range depending

on pressure) to the thermodynamically more stable 1-fluoroprop-1-ene.

Reagents:

3-Fluoropropene (Allyl Fluoride)[2]

Potassium tert-butoxide (t-BuOK)

Dimethyl sulfoxide (DMSO) - Anhydrous

Step-by-Step Methodology:

Setup: Equip a 3-neck round-bottom flask with a gas inlet, a magnetic stir bar, and a gas

outlet connected to a cold trap (dry ice/acetone, -78°C).

Catalyst Preparation: Charge the flask with anhydrous DMSO (0.5 M concentration relative

to substrate) and t-BuOK (0.1 - 0.2 equiv).

Addition: Cool the reaction vessel to 0°C. Slowly introduce 3-fluoropropene (as a gas or

liquid) into the stirring base mixture.

Reaction: The basic conditions facilitate the migration of the double bond to the internal

position (conjugation with fluorine).

Mechanism: Deprotonation at the allylic position forms a resonance-stabilized anion,

which reprotonates at the terminal carbon.
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Collection: 1-Fluoroprop-1-ene is volatile. Gently warm the reaction flask (to ~25-30°C) to

drive the product gas out into the cold trap.

Purification: The condensate in the cold trap is a mixture of E and Z isomers. Distillation at

low temperature is required to separate them from any unreacted starting material.

Validation (Self-Correcting Step):

1H NMR: Look for the disappearance of the allyl signals (multiplets at ~5.0-6.0 ppm) and

appearance of vinyl protons (distinct doublets of doublets due to H-F coupling).

19F NMR: 3-fluoropropene appears at ~ -210 ppm (triplet of doublets). 1-fluoropropene shifts

significantly downfield to ~ -100 to -150 ppm range (depending on isomer).

Quality Control & Handling
Handling fluorinated gases requires a rigorous QC workflow to ensure the absence of

hydrolysis products (HF) and correct isomer ratios.

QC Workflow Diagram

Source Cylinder
(1-Fluoropropene)

Gas Manifold
(Vacuum/Inert Gas)

Regulate Pressure

Gas Sampling Bulb
(Glass/Teflon)Aliquot

Safety Check:
HF Detection

Vent Line

GC-MS
(Purity & Impurities)

19F NMR
(Isomer Ratio E:Z)

Click to download full resolution via product page

Caption: Quality control workflow ensuring chemical purity and safety before biological

application.

Safety Protocols
Hazards: Flammable gas (H220), Gas under pressure (H280).[1] Potential for HF formation if

exposed to moisture.
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Storage: Keep cylinders below 50°C in a well-ventilated area. Use stainless steel or Monel

regulators; avoid aluminum if trace HF is suspected.

PPE: Cold-insulating gloves (for frostbite protection) and chemical splash goggles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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